Cas no 1245771-56-5 (3-(4-Nitro-1H-pyrazol-1-yl)methyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine)

• Product Name: 3-(4-Nitro-1H-pyrazol-1-yl)methyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine
• CAS No: 1245771-56-5
• MF: C₁₁H₁₄N₆O₂
• MW: 262.267860889435
• MDL: MFCD16345413
• CID: 4690965
• Update Time: 2025-10-29

3-(4-Nitro-1H-pyrazol-1-yl)methyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine Chemical and Physical Properties

Names and Identifiers

• 3-[(4-nitro-1H-pyrazol-1-yl)methyl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• 3-((4-Nitro-1H-pyrazol-1-yl)methyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• STL414639
• T3988
• 5H-1,2,4-triazolo[4,3-a]azepine, 6,7,8,9-tetrahydro-3-[(4-nitro-1H-pyrazol-1-yl)methyl]-
• 3-(4-Nitro-1H-pyrazol-1-yl)methyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine

• MDL： MFCD16345413
• Inchi： 1S/C11H14N6O2/c18-17(19)9-6-12-15(7-9)8-11-14-13-10-4-2-1-3-5-16(10)11/h6-7H,1-5,8H2
• InChI Key： AFYYRLQUTPSZJW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C=1)CC1=NN=C2CCCCCN21)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• Topological Polar Surface Area: 94.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-(4-Nitro-1H-pyrazol-1-yl)methyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine

3-(4-Nitro-1H-pyrazol-1-yl)methyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine (CAS No 1245771-56-5)

The compound 3-(4-Nitro-1H-pyrazol-1-yl)methyl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine, identified by the CAS registry number CAS No 1245771-56-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds and features a unique combination of functional groups that contribute to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery and development. The presence of the pyrazole ring and the triazoloazepine moiety in its structure makes it particularly interesting for researchers exploring novel therapeutic agents. The nitro group attached to the pyrazole ring adds another layer of functionality, potentially enhancing the compound's ability to interact with biological targets such as enzymes or receptors.

One of the key areas of research involving this compound is its potential application in anticancer therapy. Preclinical studies have demonstrated that CAS No 1245771-56-5 exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to inhibit specific oncogenic pathways and induce apoptosis in malignant cells without significantly affecting healthy tissue.

In addition to its anticancer properties, this compound has also shown promise in anti-inflammatory and immunomodulatory applications. The triazoloazepine core has been implicated in modulating immune responses by targeting key inflammatory mediators. Recent findings suggest that CAS No 1245771-56-5 could serve as a lead compound for developing novel anti-inflammatory agents with improved efficacy and reduced side effects compared to current treatments.

The synthesis of 3-(4-Nitro-1H-pyrazol-1-yli)methyl... involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to achieve higher yields and better purity levels. The use of microwave-assisted synthesis has been particularly effective in streamlining the reaction steps and reducing production time.

Another area of interest is the exploration of this compound's pharmacokinetic properties. Studies conducted using animal models have revealed favorable absorption and bioavailability profiles. Furthermore, preliminary data indicate that CAS No 1245771... has a relatively long half-life in vivo, which could be advantageous for developing sustained-release formulations.

Despite its promising attributes, there are still challenges associated with the large-scale production and clinical translation of this compound. Issues such as scalability of synthesis methods and potential off-target effects need to be addressed before it can be advanced into human trials. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to overcome these barriers.

In conclusion, CAS No 124577... represents a significant advancement in the field of medicinal chemistry due to its unique structural features and diverse biological activities. With ongoing research focusing on optimizing its therapeutic potential and addressing manufacturing challenges, CAS No 124... holds great promise for becoming an important component in future drug development pipelines.